Cas no 1219799-17-3 ((Bromomethyl-d2)cyclopropane-1-d1)

(Bromomethyl-d2)cyclopropane-1-d1 structure
1219799-17-3 structure
Product Name:(Bromomethyl-d2)cyclopropane-1-d1
CAS No:1219799-17-3
MF:C4H7Br
MW:138.020865678787
CID:1004521
PubChem ID:71314256
Update Time:2025-04-20

(Bromomethyl-d2)cyclopropane-1-d1 Chemical and Physical Properties

Names and Identifiers

    • (Bromomethyl-d2)cyclopropane-1-d1
    • 1-(Bromomethyl-d2)cyclopropane-d1
    • Cyclopropanemethyl-d3 Bromide
    • Cyclopropylcarbinyl-d3 Bromide
    • Cyclopropylmethyl-d3 Bromide
    • 1-[bromo(dideuterio)methyl]-1-deuteriocyclopropane
    • 1-[Bromo(~2~H_2_)methyl](1-~2~H)cyclopropane
    • DTXSID40747225
    • 1-(Bromo-dideuteriomethyl)-1-deuteriocyclopropane; (Bromomethyl-d2)cyclopropane-1-d1
    • 1219799-17-3
    • D98179
    • DB-310129
    • HY-Y1100S1
    • CS-0567023
    • Cyclopropylmethyl bromide-d3
    • 1-[bromo(dideuterio)methyl]-1-deuterio-cyclopropane
    • Inchi: 1S/C4H7Br/c5-3-4-1-2-4/h4H,1-3H2/i3D2,4D
    • InChI Key: AEILLAXRDHDKDY-FBYXXYQPSA-N
    • SMILES: BrC([2H])([2H])C1([2H])CC1

Computed Properties

  • Exact Mass: 136.99200
  • Monoisotopic Mass: 136.99194g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 30.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 1.79130

(Bromomethyl-d2)cyclopropane-1-d1 Pricemore >>

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